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Compound of Interest

Compound Name: 2-Ethyl-4-nitrophenol

Cat. No.: B3051496 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive

Safety and Handling Guide

This document provides immediate, essential safety and logistical information for the proper

handling and disposal of 2-Ethyl-4-nitrophenol. Adherence to these protocols is critical for

ensuring a safe laboratory environment and minimizing risk.

Hazard Identification and Health Effects
2-Ethyl-4-nitrophenol is a chemical compound that requires careful handling due to its

potential health hazards. Based on data from similar nitrophenol compounds, it should be

treated as harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4] Prolonged or

repeated exposure may cause damage to organs, particularly the liver and kidneys. Absorption

into the body can lead to the formation of methemoglobin, which can cause cyanosis (a bluish

discoloration of the skin).[5] The substance is also considered harmful to aquatic life.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-nitrophenol, a closely related

compound, to provide an indication of the physical and toxicological properties of 2-Ethyl-4-
nitrophenol.
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Property Value Source

Physical Properties

Melting Point/Range 110 - 115 °C (230 - 239 °F)

Boiling Point/Boiling Range 279 °C (534 °F)

Toxicological Data (for 4-

Nitrophenol)

LC50 (Zebra fish, 96h) 10.4 mg/l

EC50 (Daphnia magna, 48h) 22 mg/l

EC50 (Green algae, 96h) 23.7 mg/l

Exposure Limits

Occupational Exposure Limits

No specific limits established

for 2-Ethyl-4-nitrophenol.

Follow guidelines for related

nitrophenols and dusts.

[2][3][6]

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling 2-Ethyl-4-nitrophenol.
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PPE Category Item Specifications

Eye and Face Safety Goggles & Face Shield

Chemical splash goggles with

side protection are required.[6]

A face shield should be worn

over safety glasses when there

is a risk of splashing.[7]

Hand Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[7][8] Always

inspect gloves for integrity

before use.

Body Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[7] For potential body

splashes, a butyl rubber or

neoprene apron is advised.[8]

Respiratory Respirator

Use a NIOSH-approved

respirator with a particulate

filter (P3) if engineering

controls like a fume hood are

not available or are insufficient

to control exposure to dust or

aerosols.[6][7]

Foot Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[7]

Experimental Protocols: Handling and Disposal
4.1. Handling Procedure

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your

workspace in a well-ventilated area, preferably within a chemical fume hood.[7]
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Dispensing: Avoid the creation of dust or aerosols when transferring the chemical.[9] Use

appropriate tools for weighing and transferring.

During Use: Keep containers of 2-Ethyl-4-nitrophenol tightly closed when not in use.[7]

Avoid all personal contact, including inhalation of any dust or vapors.[2][7] Do not eat, drink,

or smoke when using this product.[2][3]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[7][10] Decontaminate all surfaces and equipment used.

4.2. Disposal Plan

Waste Collection: All waste materials contaminated with 2-Ethyl-4-nitrophenol, including

empty containers, used gloves, and disposable labware, must be collected in a designated

and clearly labeled hazardous waste container.[7]

Waste Segregation: Do not mix this waste with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) office.[1]

Disposal: Dispose of the hazardous waste through an approved waste disposal plant,

following all local, regional, and national regulations.[2][4]

Emergency Procedures
5.1. First Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or stops, provide artificial respiration or oxygen. Seek immediate medical

attention.[5][10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water/shower. Seek medical attention.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[10] Call an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, have

them drink one or two glasses of water. Seek immediate medical attention.[2][5]
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5.2. Spill Response Workflow

The following diagram outlines the procedural flow for responding to a chemical spill of 2-Ethyl-
4-nitrophenol.
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Workflow for 2-Ethyl-4-nitrophenol Spill Response

Immediate Actions

Assessment & PPE

Containment & Cleanup

Decontamination & Reporting

Alert personnel in the immediate area

Evacuate the spill zone

If safe, control the source of the spill

Assess the extent of the spill

Once area is secure

Consult SDS for specific hazards

Don appropriate PPE

Contain the spill with absorbent material

Ready for cleanup

Carefully collect spilled material and absorbents

Place in a labeled hazardous waste container

Decontaminate the spill area

After collection

Properly dispose of all contaminated materials

Report the incident to the appropriate personnel

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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